2-(Hydroxymethyl)-2-(m-tolyl)propane-1,3-diol

• Molecular Formula: C11H16O3
• Molecular Weight: 196.24 g/mol
• IUPAC Name: 2-(hydroxymethyl)-2-(3-methylphenyl)propane-1,3-diol
• InChI: InChI=1S/C11H16O3/c1-9-3-2-4-10(5-9)11(6-12,7-13)8-14/h2-5,12-14H,6-8H2,1H3
• InChI Key: AZVAVUKRKYGHLS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(CO)(CO)CO

Description

2-(Hydroxymethyl)-2-(m-tolyl)propane-1,3-diol (CAS 64049-36-1) is a synthetic polyol derivative featuring a central propane-1,3-diol backbone substituted with a hydroxymethyl group and a meta-methylphenoxymethyl (m-tolyl) group. Its molecular formula is C₁₂H₁₈O₄ (MW: 226.27 g/mol), with a calculated XLogP3 value of 0.3, indicating moderate hydrophobicity. The compound has three hydrogen bond donors and four acceptors, contributing to its solubility in polar solvents .

Biological Activity

2-(Hydroxymethyl)-2-(m-tolyl)propane-1,3-diol, also known as a derivative of the well-studied compound Tris, is a versatile molecule with significant biological activity. This article explores its biological properties, including its role as a buffering agent in biochemical applications, potential therapeutic effects, and its safety profile based on diverse research findings.

• Molecular Formula : C11H16O3
• Molecular Weight : 196.25 g/mol
• CAS Number : 77-86-1

Biological Activity

The biological activity of 2-(Hydroxymethyl)-2-(m-tolyl)propane-1,3-diol can be categorized into several key areas:

1. Buffering Capacity

This compound is primarily used as a buffering agent in biological and biochemical research. Its ability to maintain stable pH levels is crucial in various applications, including:

• Cell culture : Provides a stable environment for cell growth.
• Enzyme reactions : Ensures optimal conditions for enzymatic activity.

2. Antimicrobial Properties

Recent studies have indicated that derivatives of 2-(Hydroxymethyl)-2-(m-tolyl)propane-1,3-diol exhibit antimicrobial activities. Specific findings include:

• Inhibition of Gram-positive and Gram-negative bacteria : Compounds derived from this structure have shown effectiveness against pathogens such as Staphylococcus aureus and Escherichia coli.
• Antifungal activity : Some derivatives demonstrate efficacy against fungi like Candida albicans.

Compound	Bacterial Strain	Minimum Inhibitory Concentration (MIC)
2-Hydroxymethyl Derivative	E. coli	0.0048 mg/mL
2-Hydroxymethyl Derivative	S. aureus	0.0195 mg/mL
2-Hydroxymethyl Derivative	C. albicans	0.039 mg/mL

3. Safety and Toxicology

Safety assessments reveal that while the compound is generally regarded as safe for laboratory use, there are considerations regarding its concentration and exposure:

• Acute toxicity : Studies suggest low acute toxicity at recommended concentrations.
• Irritation potential : Limited evidence indicates potential skin irritation in sensitive individuals.

Case Study 1: Antimicrobial Efficacy

A recent study published in the Journal of Antimicrobial Agents evaluated the antibacterial properties of various derivatives of 2-(Hydroxymethyl)-2-(m-tolyl)propane-1,3-diol. The study found that compounds with specific substituents exhibited significantly lower MIC values against both Gram-positive and Gram-negative bacteria compared to controls.

Case Study 2: Buffering in Cell Culture

Research conducted on the use of this compound as a buffer in cell culture systems demonstrated improved cell viability and metabolic activity when compared to traditional buffers like phosphate-buffered saline (PBS). This suggests enhanced stability and performance in biological assays.

Comparison with Similar Compounds

Positional Isomers: Para-Methylphenoxy Derivative

The para-methylphenoxy isomer (CAS 64049-38-3) shares the same molecular formula (C₁₂H₁₈O₄) and weight as the m-tolyl analog but differs in the methyl group’s position on the phenoxy ring. Key differences include:

• Hydrophobicity : The para isomer may exhibit slightly higher hydrophobicity due to reduced steric hindrance, though both isomers have similar XLogP3 values (~0.3) .
• Synthetic Utility : The para derivative’s synthesis (e.g., via nucleophilic substitution of brominated precursors) mirrors methods used for the m-tolyl compound, highlighting the role of regiochemistry in functionalization .

Natural Product Derivatives

Several propane-1,3-diol derivatives isolated from plants exhibit structural similarities but distinct substituents and bioactivities:

• 2-[4-(3-Hydroxypropyl)-2-methoxyphenoxy]propane-1,3-diol (Hawthorn, Crataegus pinnatifida): Substituents: 4-(3-hydroxypropyl)-2-methoxyphenoxy. Properties: Higher molecular weight (~284 g/mol) due to the hydroxypropyl group.
• 2-[4-(3-Hydroxypropyl)-2-methoxyphenoxy]-1,3-propanediol (Cherry leaves, Cerasus tomentosa): Substituents: Similar to the hawthorn compound but with additional aryl groups. Bioactivity: Isolated alongside lignans and flavonoids, suggesting possible synergies in antioxidant or anti-inflammatory effects .

TRIS-Related Compounds

• 2-Amino-2-(mercaptomethyl)propane-1,3-diol (TRIS thia analog): Derived from TRIS (2-amino-2-(hydroxymethyl)propane-1,3-diol) by replacing a hydroxymethyl group with mercaptomethyl. Applications: Serves as an intermediate in amino acid synthesis, leveraging its sulfur moiety for further functionalization .

Structural and Functional Analysis

Substituent Effects on Properties

Substituent Type	Example Compound	Impact on Properties
Aryl Groups (m-tolyl)	CAS 64049-36-1	Enhances hydrophobicity; potential π-π stacking in supramolecular chemistry .
Hydroxypropyl/Methoxy	Hawthorn derivatives	Increases polarity and hydrogen bonding capacity, improving solubility in alcohols .
Thiocyanate	H₃LCH₂SCN	Introduces soft donor sites for metal coordination, useful in catalysis .

Data Tables

Table 1: Key Structural and Functional Comparisons

Compound Name	Molecular Formula	Molecular Weight	Substituents	Source/Synthesis	Notable Properties/Activities
2-(Hydroxymethyl)-2-(m-tolyl)propane-1,3-diol	C₁₂H₁₈O₄	226.27 g/mol	3-methylphenoxymethyl	Synthetic	Hydrophobic, potential ligand
2-(4-Methylphenoxymethyl) analog	C₁₂H₁₈O₄	226.27 g/mol	4-methylphenoxymethyl	Synthetic	Similar to m-tolyl isomer
2-[4-(3-Hydroxypropyl)-2-methoxyphenoxy]...	C₁₇H₂₆O₇	~342 g/mol	4-(3-hydroxypropyl)-2-methoxy	Natural (Hawthorn)	Isolated via chromatography
TRIS thia analog	C₄H₁₁NO₂S	167.20 g/mol	Amino, mercaptomethyl	Synthetic	Intermediate in amino acid synthesis